Cas no 6486-93-7 (C.I. 58230)

C.I. 58230 structure
C.I. 58230 structure
Product Name:C.I. 58230
CAS No:6486-93-7
MF:C14H8O5
MW:256.210324287415
CID:525355
PubChem ID:436367
Update Time:2025-04-19

C.I. 58230 Chemical and Physical Properties

Names and Identifiers

    • C.I. 58230
    • 1,2,5-trihydroxyanthracene-9,10-dione
    • Inchi: 1S/C14H8O5/c15-8-3-1-2-6-10(8)12(17)7-4-5-9(16)14(19)11(7)13(6)18/h1-5,15-16,19H
    • InChI Key: FMRLRBCECZNJNN-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC2C(C3C(=CC=CC=3C(C=21)=O)O)=O)O

Computed Properties

  • Exact Mass: 256.037
  • Monoisotopic Mass: 256.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • Density: 1.659
  • Boiling Point: 467.2°C at 760 mmHg
  • Flash Point: 250.5°C
  • Refractive Index: 1.772
  • PSA: 94.83000
  • LogP: 1.57880
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